1-(Azetidin-3-yl)pyrazol-3-amine;2,2,2-trifluoroacetic acid
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Overview
Description
1-(Azetidin-3-yl)pyrazol-3-amine;2,2,2-trifluoroacetic acid, also known as AZPA-TFA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Characterization
Synthesis and Bioactivity of Pyrazole Derivatives
Researchers have developed a methodology for synthesizing various pyrazole derivatives, including those related to 1-(Azetidin-3-yl)pyrazol-3-amine. These compounds were characterized using spectroscopic techniques and crystallography, revealing their potential bioactivity against breast cancer and microbial infections (A. Titi et al., 2020).
Antimicrobial and Antibacterial Potential
Microwave-Assisted Synthesis of Pyrazole Heterocyclics
A study detailed the creation of pyrazole heterocyclic compounds via microwave irradiation, highlighting their insecticidal and antibacterial properties. This method represents a rapid synthesis approach, potentially applicable to creating compounds with similar backbones (P. P. Deohate et al., 2020).
Nitration and Heterocyclization
Nitration of Azolo[1,5-a]pyrimidin-7-amines
Research into the nitration of certain pyrazole compounds has led to the discovery of new azolo[1,5-a]pteridines and azolo[5,1-b]purines, showcasing the versatility of these compounds in synthesizing complex heterocyclic structures (D. Gazizov et al., 2020).
Antibacterial Evaluation of Azetidinone Derivatives
Antibacterial Properties of Azetidinone Derivatives
A study investigated azetidinone derivatives of 3-methyl-1H-pyrazol-5(4H)-one for their antibacterial activities. This research highlights the potential of azetidinone derivatives in combating bacterial infections (Himani N. Chopde et al., 2012).
Novel Heterocyclic Amino Acid Derivatives
Synthesis of Azetidine and Oxetane Amino Acid Derivatives
Recent advancements have been made in synthesizing heterocyclic amino acid derivatives featuring azetidine and oxetane rings. Such compounds could have implications in medicinal chemistry and drug development (Emilis Gudelis et al., 2023).
Trifluoroacetic Acid in Synthesis
Trifluoroacetic Acid Reactions for Synthesis
Research into the reactions of trifluoroacetic acid lactone and hexafluorodehydroacetic acid with amines has led to the synthesis of various trifluoromethylated compounds. These findings demonstrate the utility of trifluoroacetic acid in synthesizing fluorinated compounds (V. V. Fedin et al., 2022).
Safety and Hazards
properties
IUPAC Name |
1-(azetidin-3-yl)pyrazol-3-amine;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4.C2HF3O2/c7-6-1-2-10(9-6)5-3-8-4-5;3-2(4,5)1(6)7/h1-2,5,8H,3-4H2,(H2,7,9);(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZKJCTSFAJQPCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)N2C=CC(=N2)N.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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